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Compound of Interest

Compound Name: 2,3,5-Trinitrotoluene

Cat. No.: B1618595 Get Quote

Disclaimer: Information regarding the toxicological profile of specific trinitrotoluene (TNT)

isomers other than the well-studied 2,4,6-trinitrotoluene is scarce in publicly available scientific

literature. This guide provides a comprehensive overview of the known toxicological data for

2,4,6-trinitrotoluene as a representative of this class of compounds to infer potential

toxicological properties of less-studied isomers like 2,3,5-trinitrotoluene.

Introduction
Trinitrotoluene (TNT) is a nitroaromatic compound widely recognized for its use as an

explosive. While 2,4,6-trinitrotoluene is the most common isomer, other isomers such as 2,3,5-
trinitrotoluene exist, often as impurities in the manufacturing of commercial-grade TNT. The

toxicological properties of these compounds are of significant interest due to the potential for

occupational exposure and environmental contamination. This technical guide synthesizes the

available toxicological data, experimental protocols, and known mechanisms of action for

trinitrotoluene, with a primary focus on the 2,4,6-isomer due to the wealth of available data.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of a compound is essential for

evaluating its toxicological potential, including its absorption, distribution, metabolism, and

excretion (ADME). Limited data is available for 2,3,5-Trinitrotoluene.

Table 1: Physicochemical Properties of 2,3,5-Trinitrotoluene and 2,4,6-Trinitrotoluene
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Property 2,3,5-Trinitrotoluene 2,4,6-Trinitrotoluene

CAS Number 609-74-5[1] 118-96-7[2]

Molecular Formula C₇H₅N₃O₆[1] C₇H₅N₃O₆[2]

Molecular Weight 227.13 g/mol [1] 227.13 g/mol [2]

Appearance - Pale yellow crystalline solid[2]

Melting Point - 80.35 °C[2]

Boiling Point - 295 °C (decomposes)[2]

Water Solubility - 130 mg/L at 20 °C[2]

Vapor Pressure - 0.0002 mmHg at 20 °C

Octanol-Water Partition

Coefficient (log Kow)
- 1.60[3]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)
Toxicokinetics describes the movement of a toxicant into, through, and out of the body. For

2,4,6-Trinitrotoluene, exposure can occur through inhalation, ingestion, and dermal contact.

Absorption:

Inhalation: Inhalation of TNT-laden dust is a primary route of occupational exposure.[4]

Oral: Ingestion of contaminated soil or water is a potential route of exposure for the general

population living near military sites.

Dermal: TNT can be absorbed through the skin, which can be identified by a characteristic

yellow-orange staining.[5]

Distribution: Following absorption, TNT is distributed throughout the body via the bloodstream.

The liver is a primary organ for its metabolism.
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Metabolism: The metabolism of 2,4,6-TNT is complex and involves the reduction of its nitro

groups by various enzymes, primarily in the liver. This process can lead to the formation of

reactive intermediates. Biological degradation products include 2-amino-4,6-dinitrotoluene and

4-amino-2,6-dinitrotoluene.[4] The metabolism of TNT is a critical factor in its toxicity, as some

metabolites are more toxic than the parent compound.

Excretion: Metabolites of TNT are primarily excreted in the urine. The presence of these

metabolites can be used as a biomarker of exposure.

Toxicodynamics: Mechanisms of Toxicity
Toxicodynamics refers to the mechanisms by which a substance exerts its toxic effects at the

cellular and molecular levels. The toxicity of 2,4,6-TNT is believed to be mediated by several

mechanisms, including:

Oxidative Stress: One of the proposed mechanisms of TNT toxicity is the generation of

reactive oxygen species (ROS).[4] This can lead to cellular damage, including lipid

peroxidation and DNA damage.

Methemoglobinemia: TNT and its metabolites can oxidize the iron in hemoglobin, leading to

the formation of methemoglobin, which is incapable of carrying oxygen. This can result in

cyanosis and other symptoms of oxygen deprivation.

Enzyme Inhibition: TNT and its metabolites can inhibit various enzymes, disrupting cellular

processes.

Covalent Binding: Reactive metabolites of TNT can covalently bind to cellular

macromolecules such as proteins and DNA, leading to cellular dysfunction and genotoxicity.

Signaling Pathways Involved in TNT Toxicity

The generation of reactive oxygen species by TNT can trigger a cascade of cellular signaling

pathways associated with stress response and apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://19january2017snapshot.epa.gov/sites/production/files/2014-03/documents/ffrrofactsheet_contaminant_tnt_january2014_final.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2014-03/documents/ffrrofactsheet_contaminant_tnt_january2014_final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,4,6-Trinitrotoluene Metabolism
(Nitroreduction) Reactive Metabolites

Reactive Oxygen
Species (ROS)

Methemoglobinemia

Enzyme Inhibition

Covalent Binding
(Proteins, DNA)

Oxidative Stress Cellular Damage
(Lipid Peroxidation, DNA Damage) Apoptosis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Animal Acclimation
(e.g., Rats, 7 days)

Initial Dose Selection
(Based on preliminary data)

Administer Single Oral Dose
to one animal

Observe for 48 hours

Outcome?

Survived

Yes

Died

No

Increase Dose for
next animal

Decrease Dose for
next animal

Continue until stopping
criteria are met

Next Animal

Calculate LD50
(e.g., using Maximum Likelihood Estimation)

Stopping Criteria Met

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1618595?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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